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Compound of Interest

Compound Name: Monobutyl maleate

Cat. No.: B1236856

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information and detailed handling
protocols for monobutyl maleate in a laboratory setting. Adherence to these guidelines is
essential for minimizing risks and ensuring a safe research environment.

Chemical and Physical Properties

Monobutyl maleate is a colorless to pale yellow liquid.[1] It is an organic compound classified

as a maleic acid ester.[1] A summary of its key physical and chemical properties is provided
below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1236856?utm_src=pdf-interest
https://www.benchchem.com/product/b1236856?utm_src=pdf-body
https://www.benchchem.com/product/b1236856?utm_src=pdf-body
https://www.smolecule.com/products/s623355
https://www.smolecule.com/products/s623355
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source(s)
CAS Number 925-21-3 2131141151161
Molecular Formula CsH1204 (12103141511 7]
Molecular Weight 172.18 g/mol (121041151071

Appearance Clear, colorless liquid [1]2]5]
Melting Point -1.5°C [2131[5][6]
Boiling Point 201 °C t0 289.1 °C [1]12][31(5][6]
Flash Point >110 °C [2]3][5][6]
Density 1.099 g/cme [21(3][5]

Water Solubility

37 g/Lat20°C

[6]

Hazard Identification and Classification

Monobutyl maleate is classified as a hazardous chemical.[4] It is crucial to understand its

potential dangers before handling.

GHS Classification:

o Skin Corrosion/Irritation: Category 1B.[2] Causes severe skin burns and eye damage.[2][4]

e Serious Eye Damage/Eye Irritation: Category 1.[2] Causes serious eye damage.[4]

» Specific Target Organ Toxicity (Repeated Exposure): Category 2.[2] May cause damage to

organs through prolonged or repeated exposure.[2][4]

Signal Word: Danger[2][4]

Primary Hazards:

e Corrosive[4]

e [rritant[4][8]
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Safe Handling and Storage Protocols

Proper handling and storage are paramount to prevent exposure and accidents.

Handling

o Handle in a well-ventilated area, preferably under a chemical fume hood.[2]

e Avoid contact with skin, eyes, and clothing.[2][9]

e Do not breathe mist, vapors, or spray.[2]

o Wear appropriate personal protective equipment (PPE).[2][9]

o Use spark-proof tools and explosion-proof equipment.[2]

e Ground/bond container and receiving equipment to prevent electrostatic discharge.[10]
e Wash hands thoroughly after handling.[2]

e Do not eat, drink, or smoke in work areas.[10]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][9]
o Store locked up.[2]
o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[9]

» Store apart from foodstuff containers.[2]

Exposure Controls and Personal Protective
Equipment

A comprehensive personal protective equipment (PPE) strategy is the primary defense against
exposure.[11]
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US). A
face shield may be required for
splash hazards.[2][11][12]

Protects against splashes and
vapors that can cause severe

eye damage.[2][4]

Hand Protection

Chemical-impermeable gloves
(e.g., Nitrile or Neoprene) that
comply with EU Directive
89/686/EEC and the EN 374
standard.[2][9][11] Gloves
must be inspected prior to use
and removed using proper
technique.[2][11]

Prevents skin contact, which
can cause severe burns and
irritation.[2][4]

Skin and Body Protection

Wear fire/flame resistant and
impervious clothing, such as a
lab coat or coveralls.[2]
Protective boots may be
required depending on the

scale of work.[13]

Protects skin from accidental

contact and splashes.[2]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with a
multipurpose combination (US)
or type ABEK (EN 14387)
respirator cartridges.[2][11]

Protects the respiratory system

from harmful vapors and mists.

[2]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

 Inhalation: Move the victim to fresh air.[2] If breathing is difficult, give oxygen.[2] If not

breathing, give artificial respiration, but do not use mouth-to-mouth resuscitation.[2] Seek

immediate medical attention.[2]
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o Skin Contact: Immediately take off all contaminated clothing.[2] Wash the affected area with
soap and plenty of water for at least 15 minutes.[2][9] Seek immediate medical attention.[2]

o Eye Contact: Immediately rinse with water for at least 15 minutes, holding the eyelids open.
[2] Remove contact lenses if present and easy to do so.[2] Continue rinsing.[2] Seek
immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[2] Never give anything by
mouth to an unconscious person.[2] Call a doctor or Poison Control Center immediately.[2]

Accidental Release and Spill Management

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

» Personal Precautions: Evacuate personnel to a safe area.[2] Ensure adequate ventilation.[2]
Avoid breathing vapors and contact with the spilled material.[2] Wear appropriate PPE.[2]

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[2] Do not
let the chemical enter drains or surface water.[2][9]

» Containment and Cleanup: Absorb the spill with inert material (e.g., sand, earth, vermiculite).
[14] Collect the material using spark-proof tools and place it in a suitable, closed container
for disposal.[2]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

o Specific Hazards: Hazardous combustion products may include carbon monoxide and
carbon dioxide.[9]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][9]

Disposal Considerations
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» Dispose of monobutyl maleate and any contaminated materials at a licensed chemical
destruction plant or through controlled incineration with flue gas scrubbing.[2]

» Do not contaminate water, foodstuffs, or sewer systems.[2]

» Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning,
or disposed of in a sanitary landfill after being rendered unusable.[2]

Visual Guides and Workflows
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Caption: Hierarchy of controls for mitigating risks associated with monobutyl maleate.

Emergency First Aid Workflow
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Exposure Occurs
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Caption: Step-by-step first aid procedures for monobutyl maleate exposure.

Spill Response Protocol
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Spill Detected
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Caption: Workflow for responding to a laboratory spill of monobutyl maleate.

© 2025 BenchChem. All rights reserved. 8/10

Tech Support


https://www.benchchem.com/product/b1236856?utm_src=pdf-body-img
https://www.benchchem.com/product/b1236856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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